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Compound of Interest

Compound Name: 1,8-Dinitropyrene

Cat. No.: B049389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,8-Dinitropyrene is a synthetic, yellow crystalline solid primarily used for research purposes.

[1] It is a potent mutagenic component of diesel exhaust and other combustion emissions.

Classified as a substance suspected of causing cancer, it is crucial that researchers and

laboratory personnel adhere to strict safety protocols to minimize exposure and ensure a safe

working environment.[1] These application notes provide detailed procedures for the safe

handling, storage, and disposal of 1,8-Dinitropyrene.

Hazard Identification and Classification
1,8-Dinitropyrene is classified as a hazardous substance with the following primary concerns:

Carcinogenicity: Suspected of causing cancer.[1] The International Agency for Research on

Cancer (IARC) has classified it as possibly carcinogenic to humans (Group 2B).[2] It has

been shown to cause various cancers in animal studies.[3]

Mutagenicity: Laboratory experiments have demonstrated mutagenic effects.[4]

Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.[4] When heated

to decomposition, it emits toxic fumes of nitrogen oxides.[1][5]

GHS Hazard Pictogram:
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GHS08: Health Hazard

Hazard Statements:

H351: Suspected of causing cancer[1]

Quantitative Data Summary
The following tables summarize the key quantitative data for 1,8-Dinitropyrene.

Table 1: Physical and Chemical Properties

Property Value Reference

Molecular Formula C₁₆H₈N₂O₄ [1][6][7][8]

Molecular Weight 292.24 g/mol [1][8]

Appearance
Yellow fluffy or light-brown

crystalline solid
[3][6]

Melting Point >300 °C [3][6]

Solubility

Insoluble in water. Soluble in

DMSO (2 mg/mL). Moderately

soluble in toluene.

[1][9]

Flash Point Not applicable

Table 2: Toxicological Data

Parameter Value Reference

Inhalation Unit Risk 1.1 E-3 (µ g/cubic meter)⁻¹ [10]

Inhalation Slope Factor 3.9 E+0 (mg/kg-day)⁻¹ [10]

Oral Slope Factor 1.2 E+1 (mg/kg-day)⁻¹ [10]
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Personal Protective Equipment (PPE) Protocol
Proper PPE is mandatory when handling 1,8-Dinitropyrene to prevent inhalation, skin, and

eye contact.

Engineering Controls: All work with 1,8-Dinitropyrene must be conducted in a certified

chemical fume hood or a glove box to minimize inhalation exposure.[4]

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times. Dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices.[4]

Eye Protection: Safety glasses with side shields or safety goggles are required.[4][11]

Lab Coat: A lab coat or other protective clothing must be worn.[4][5]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

with a particulate filter (e.g., N95) or a supplied-air respirator should be used.[4]
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Personal Protective Equipment (PPE) Protocol

Start: Prepare to Handle
1,8-Dinitropyrene

Work in a certified
chemical fume hood or glove box

Wear chemically
resistant gloves

Wear safety glasses
with side shields or goggles

Wear a protective
lab coat

Use a NIOSH-approved
respirator if dust is generated

Proceed with Handling

YesNo

No Dust Dust Generated

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling 1,8-Dinitropyrene.
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Safe Handling Protocol
Adherence to the following handling procedures will minimize the risk of exposure.

Preparation:

Ensure all necessary PPE is worn correctly as per the PPE Protocol.

Verify that the chemical fume hood is functioning correctly.

Designate a specific area within the fume hood for handling 1,8-Dinitropyrene.

Weighing and Transfer:

Handle 1,8-Dinitropyrene as a solid to avoid generating dust.

If weighing is necessary, do so within the fume hood on a tared weigh boat.

Use a spatula for transfers. Avoid scooping actions that could create airborne particles.

In Solution:

When preparing solutions, add the solvent to the solid slowly to prevent splashing.

Keep containers tightly closed when not in use.[1]

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with 1,8-
Dinitropyrene. A suitable solvent like acetone can be used, followed by soap and water.

[5]

Wash hands thoroughly with soap and water after handling.[1]
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Safe Handling Protocol

Start: Handling 1,8-Dinitropyrene

Preparation:
- Wear correct PPE

- Verify fume hood function
- Designate work area

Weighing and Transfer:
- Handle as solid

- Weigh in fume hood
- Use spatula for transfer

In Solution:
- Add solvent to solid slowly

- Keep containers closed

Post-Handling:
- Decontaminate surfaces
- Wash hands thoroughly

End: Handling Complete

Click to download full resolution via product page

Caption: Step-by-step protocol for the safe handling of 1,8-Dinitropyrene.
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Storage Protocol
Proper storage is essential to maintain the integrity of 1,8-Dinitropyrene and prevent

accidental release.

Container: Keep the compound in a tightly closed, properly labeled container.[1]

Location: Store in a cool, dry, and well-ventilated area.[1] Some suppliers recommend

storage at room temperature, while others suggest 2°C - 8°C.[4][7] Always consult the

supplier's specific recommendations.

Incompatibilities: Store away from strong oxidizing agents.[4]

Light Sensitivity: Protect from light.[5]

Inventory: Maintain an accurate inventory of the quantity and location of 1,8-Dinitropyrene.

Spill and Emergency Procedures Protocol
In the event of a spill or exposure, follow these procedures immediately.

Spill Response:

Evacuate the immediate area.

If the spill is small and you are trained to handle it:

Don appropriate PPE.

Dampen the solid spill material with a suitable solvent like acetone to prevent dust

formation.[5]

Carefully sweep up the dampened material and place it in a sealed container for

disposal.[1][5]

Clean the spill area with absorbent paper dampened with acetone, followed by washing

with soap and water.[5]
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For large spills, evacuate the laboratory and contact the institution's emergency response

team.

Exposure Response:

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek immediate medical attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][5]

Spill and Emergency Procedures Protocol

Emergency Event:
Spill or Exposure

Spill Exposure

Small Spill:
- Wear PPE

- Dampen with acetone
- Sweep into sealed container

- Decontaminate area

Large Spill:
- Evacuate laboratory

- Contact emergency response

Inhalation:
- Move to fresh air

- Give artificial respiration if needed
- Seek medical attention

Skin Contact:
- Wash with soap and water

- Remove contaminated clothing
- Seek medical attention

Eye Contact:
- Flush with water for 15 mins

- Seek medical attention

Ingestion:
- Do NOT induce vomiting

- Rinse mouth
- Seek medical attention
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Click to download full resolution via product page

Caption: Protocol for responding to spills and exposures involving 1,8-Dinitropyrene.

Waste Disposal
Dispose of 1,8-Dinitropyrene and any contaminated materials as hazardous waste in

accordance with all local, state, and federal regulations.

Waste Collection: Collect all waste containing 1,8-Dinitropyrene in a designated, sealed,

and properly labeled hazardous waste container.[1][12]

Disposal Service: Contact a licensed professional waste disposal service to dispose of the

material.[4]

Container Management: Do not overfill waste containers (no more than 90% capacity).[12]

Ensure the exterior of the container is not contaminated.[12]

Conclusion
1,8-Dinitropyrene is a valuable research chemical that requires careful handling due to its

carcinogenic and mutagenic properties. By strictly adhering to the protocols outlined in these

application notes, researchers can significantly mitigate the risks associated with its use,

ensuring a safe laboratory environment for all personnel. Always consult the specific Safety

Data Sheet (SDS) provided by the supplier for the most current and comprehensive

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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